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Compound of Interest

Compound Name: 5-Deoxy-D-ribose

Cat. No.: B565693 Get Quote

Technical Support Center: 5-Deoxy-D-ribose and
Intermediates
This guide provides essential handling precautions, troubleshooting tips, and frequently asked

questions for researchers, scientists, and drug development professionals working with 5-
Deoxy-D-ribose and its intermediates.

Frequently Asked Questions (FAQs)
Q1: What is 5-Deoxy-D-ribose and what are its primary applications?

A1: 5-Deoxy-D-ribose is a deoxy sugar derived from D-ribose, where the hydroxyl group at the

5th carbon position is replaced by a hydrogen atom.[1] This structural change significantly

influences its chemical properties.[1] It is primarily used in chemical synthesis as a starting

material for other deoxy sugars, which are important in medicinal chemistry for developing

antiviral and anticancer medications.[1] Additionally, it serves as a model compound for

studying the characteristics of deoxy sugars, in prodrug design to improve drug delivery, and in

tracer studies when labeled with radioactive isotopes.[1]

Q2: What are the recommended storage conditions for 5-Deoxy-D-ribose?

A2: 5-Deoxy-D-ribose should be stored at 2-8°C.[1] It is typically supplied as a yellow to dark

orange thick, oily, or viscous liquid. For intermediates like 1,2,3-Triacetyl-5-deoxy-D-ribose, it
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is crucial to store them in a well-ventilated area away from heat or ignition sources.

Q3: What personal protective equipment (PPE) is required when handling these compounds?

A3: When handling 5-Deoxy-D-ribose and its intermediates, standard laboratory PPE is

required. This includes appropriate protective gloves, clothing to prevent skin exposure, and

chemical safety goggles or eyeglasses that comply with OSHA or European Standard EN166

regulations. For intermediates that may cause respiratory irritation, such as 1,2,3-Triacetyl-5-
deoxy-D-ribose, a respirator may be necessary, and work should be conducted in a well-

ventilated area or under a fume hood.

Q4: What are the known hazards associated with 5-Deoxy-D-ribose intermediates?

A4: While specific toxicity data for 5-Deoxy-D-ribose is not thoroughly detailed, its

intermediates can present hazards. For example, 1,2,3-Triacetyl-5-deoxy-D-ribose is

classified as causing serious eye irritation and may also cause respiratory irritation. Prolonged

exposure to this intermediate could potentially lead to organ damage, affecting the liver or

kidneys.

Q5: What should I do in case of accidental exposure or a spill?

A5: In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

including under the eyelids, and seek medical attention.

Skin Contact: Wash the affected area off with soap and plenty of water.

Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial

respiration and consult a physician.

Spill: For a small spill, sweep up the material, avoiding dust formation, and place it in a

suitable, closed container for disposal. Ensure the area is well-ventilated.

Q6: How should I dispose of 5-Deoxy-D-ribose and its related waste?
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A6: According to some institutional guidelines, 2-Deoxy-D-ribose (a related compound) is not

regulated as hazardous waste and may be eligible for standard trash disposal. However, for

intermediates and solutions, it is best to consult your institution's specific waste disposal

protocols. Contaminated materials and surplus or non-recyclable solutions should be offered to

a licensed disposal company.

Troubleshooting Guide
Problem/Issue Probable Cause(s) Recommended Solution(s)

Compound appears as a solid

or off-white powder instead of

a viscous liquid.

You may be working with a

related compound or an

intermediate.

Verify the CAS number. 5-

Deoxy-D-ribose is CAS 13039-

75-3 and appears as a viscous

liquid. Intermediates like 1,2,3-

Triacetyl-5-deoxy-D-ribose (a

white powder) or 2-Deoxy-D-

ribose (an off-white solid) have

different physical states.

Difficulty dissolving the

compound.

The compound has limited

solubility.

5-Deoxy-D-ribose is sparingly

soluble in water and methanol.

Gentle warming or sonication

may aid dissolution, but always

check for temperature

sensitivity to avoid

degradation.

Inconsistent experimental

results.

The compound may have

degraded due to improper

storage.

Always store the compound at

the recommended 2-8°C.

Avoid exposure to strong

oxidizing agents, which are

incompatible.

Data Presentation
Summary of Physicochemical Properties
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Property 5-Deoxy-D-ribose
1,2,3-Triacetyl-5-deoxy-D-
ribose

CAS Number 13039-75-3
Not explicitly found, but is a

key intermediate.

Molecular Formula C₅H₁₀O₄ C₁₁H₁₆O₇

Molecular Weight 134.13 g/mol 260.24 g/mol

Appearance
Yellow to Dark Orange Thick

Oily/Viscous Liquid
White Powder

Storage Temperature 2-8°C
Cool, dry, well-ventilated area

away from heat.

Boiling Point 294.5 ± 19.0°C at 760 mmHg Not available

Melting Point Not applicable ~63-64°C

Solubility
Sparingly soluble in Methanol

and Water.

Sparingly soluble in water;

readily soluble in ethanol,

acetone, chloroform.

Experimental Protocols
Protocol 1: Safe Weighing and Handling of Deoxy Sugars

Preparation: Before handling, ensure you are wearing the required PPE: a lab coat, safety

goggles, and chemical-resistant gloves.

Ventilation: If handling a powdered intermediate like 1,2,3-Triacetyl-5-deoxy-D-ribose,

perform all weighing and handling steps inside a chemical fume hood to avoid dust formation

and inhalation.

Weighing: Use a clean, tared weigh boat or glassine paper on an analytical balance. Handle

the container carefully to minimize agitation.

Transfer: Transfer the weighed compound directly to the reaction vessel. If any dust is

generated, gently wipe the area with a damp cloth or paper towel, which should then be
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disposed of as chemical waste.

Cleanup: After use, securely close the primary container and store it at the recommended

temperature. Clean all surfaces and equipment used.

Protocol 2: Emergency Spill Response

Alert Personnel: Immediately alert others in the vicinity of the spill.

Assess the Spill: Determine the nature and size of the spill. For powdered intermediates,

avoid any actions that could make the dust airborne.

Evacuate (if necessary): For large spills or if respiratory irritation is noted, evacuate the

immediate area.

Cleanup (Small Spill):

Ensure adequate ventilation.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

For solid spills, carefully sweep up the material and place it into a suitable, closed

container for disposal. Do not dry sweep, as this can create dust. Moisten the material

slightly if necessary.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of all cleanup materials and contaminated PPE as hazardous

waste according to your institution's guidelines.
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Caption: General workflow for handling 5-Deoxy-D-ribose from receipt to disposal.

Caption: Decision-making logic for responding to a chemical spill.
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Caption: Logic for selecting appropriate PPE based on the experimental task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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